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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzaldehyde

Cat. No.: B1361154

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Fluoro-3-nitrobenzaldehyde (CAS No: 42564-51-2). Adherence to these procedures is critical
to ensure personnel safety and environmental compliance.

l. Understanding the Hazards

4-Fluoro-3-nitrobenzaldehyde is a chemical compound that requires careful handling due to
its hazardous properties. It is classified as an irritant and can be harmful if ingested or comes
into contact with skin.[1] It is also known to cause serious eye irritation.[1]

Hazard Summary Table:

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H312: Harmful in contact with skin Acute toxicity, dermal (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2)
H332: Harmful if inhaled Acute toxicity, inhalation (Category 4)
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Data sourced from PubChem CID 598129.[1]

Il. Personal Protective Equipment (PPE)

Before handling or disposing of 4-Fluoro-3-nitrobenzaldehyde, ensure the following personal
protective equipment is worn:

o Eye Protection: Eyeshields or safety glasses.[]
» Hand Protection: Chemical-resistant gloves.[2]
o Respiratory Protection: A dust mask, such as a type N95 (US), is recommended.[2]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

lll. Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the disposal of 4-Fluoro-3-
nitrobenzaldehyde.

1. Waste ldentification and Segregation:

o Treat all 4-Fluoro-3-nitrobenzaldehyde waste as hazardous chemical waste.

e This includes the pure chemical, contaminated materials (e.g., paper towels, gloves,
weighing boats), and empty containers.

¢ Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

2. Containerization:

e Use a dedicated, sealable, and clearly labeled hazardous waste container.

e The container must be compatible with the chemical. A high-density polyethylene (HDPE) or
glass container is generally suitable.

» For solid waste, ensure the container is robust and will not be punctured.

3. Labeling:

o Clearly label the waste container with the following information:
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"Hazardous Waste"
"4-Fluoro-3-nitrobenzaldehyde"

CAS Number: "42564-51-2"

The primary hazards (e.g., "Irritant,” "Harmful")
Accumulation start date.

. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated, secure, and away from incompatible materials such as
strong oxidizing agents.[3]

The storage class for 4-Fluoro-3-nitrobenzaldehyde is 13 - Non-Combustible Solids.[2]

. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.

Dispose of the contents and container in accordance with local, regional, and national
hazardous waste regulations.[3][4]

IV. Spill Management

In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the immediate area and restrict access.

Ventilate: If it is safe to do so, increase ventilation in the area.

Personal Protection: Don the appropriate PPE as outlined in Section 1.

Containment and Cleanup:

o For small spills, carefully sweep up the solid material.[3]

o Avoid generating dust.[3]

o Place the spilled material and any contaminated cleaning supplies into a labeled
hazardous waste container.
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» Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Fluoro-3-nitrobenzaldehyde.
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Caption: Disposal workflow for 4-Fluoro-3-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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